Cas no 2094113-33-2 (3-methoxypiperidine-3-carboxylic acid;hydrochloride)
3-methoxypiperidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-methoxypiperidine-3-carboxylic acid hydrochloride
- 3-methoxypiperidine-3-carboxylic acid;hydrochloride
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3-methoxypiperidine-3-carboxylic acid;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1564101-1g |
3-Methoxypiperidine-3-carboxylic acid hydrochloride |
2094113-33-2 | 98% | 1g |
¥9075 | 2023-04-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW1603-1-100MG |
3-methoxypiperidine-3-carboxylic acid;hydrochloride |
2094113-33-2 | 95% | 100MG |
¥ 910.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW1603-1-250MG |
3-methoxypiperidine-3-carboxylic acid;hydrochloride |
2094113-33-2 | 95% | 250MG |
¥ 1,452.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW1603-1-500MG |
3-methoxypiperidine-3-carboxylic acid;hydrochloride |
2094113-33-2 | 95% | 500MG |
¥ 2,422.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW1603-1-1G |
3-methoxypiperidine-3-carboxylic acid;hydrochloride |
2094113-33-2 | 95% | 1g |
¥ 3,630.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW1603-1-5G |
3-methoxypiperidine-3-carboxylic acid;hydrochloride |
2094113-33-2 | 95% | 5g |
¥ 10,890.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW1603-1-10G |
3-methoxypiperidine-3-carboxylic acid;hydrochloride |
2094113-33-2 | 95% | 10g |
¥ 18,150.00 | 2023-03-20 | |
| Enamine | EN300-366423-0.05g |
3-methoxypiperidine-3-carboxylic acid hydrochloride |
2094113-33-2 | 95.0% | 0.05g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-366423-0.1g |
3-methoxypiperidine-3-carboxylic acid hydrochloride |
2094113-33-2 | 95.0% | 0.1g |
$376.0 | 2025-03-18 | |
| Enamine | EN300-366423-0.25g |
3-methoxypiperidine-3-carboxylic acid hydrochloride |
2094113-33-2 | 95.0% | 0.25g |
$538.0 | 2025-03-18 |
3-methoxypiperidine-3-carboxylic acid;hydrochloride Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-methoxypiperidine-3-carboxylic acid;hydrochloride
Research Brief on 3-Methoxypiperidine-3-carboxylic Acid Hydrochloride (CAS: 2094113-33-2)
3-Methoxypiperidine-3-carboxylic acid hydrochloride (CAS: 2094113-33-2) is a chemically modified piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have highlighted its potential applications in the development of central nervous system (CNS) therapeutics, enzyme inhibitors, and other biologically relevant compounds. This research brief aims to provide an overview of the latest advancements and findings related to this compound.
The structural motif of 3-methoxypiperidine-3-carboxylic acid hydrochloride incorporates both a carboxylic acid and a methoxy group on the piperidine ring, which enhances its reactivity and binding affinity to various biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to minimize environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic process for the efficient synthesis of this intermediate, achieving a 90% yield under mild reaction conditions.
In the context of drug development, 3-methoxypiperidine-3-carboxylic acid hydrochloride has been explored as a key building block for the design of gamma-aminobutyric acid (GABA) receptor modulators. GABA receptors play a crucial role in neurotransmission, and their modulation is a promising strategy for treating anxiety, epilepsy, and other neurological disorders. A recent preclinical study utilized this compound to synthesize a series of novel GABAA receptor ligands, which exhibited potent anxiolytic effects in animal models without the sedative side effects commonly associated with benzodiazepines.
Beyond its applications in CNS drug discovery, this compound has also been investigated for its potential role in enzyme inhibition. Researchers have identified its utility in the design of inhibitors targeting histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of HDAC inhibitors incorporating the 3-methoxypiperidine-3-carboxylic acid scaffold, which demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells.
Despite these promising developments, challenges remain in the large-scale production and clinical translation of derivatives based on 3-methoxypiperidine-3-carboxylic acid hydrochloride. Issues such as scalability, cost-effectiveness, and pharmacokinetic optimization need to be addressed to fully realize its therapeutic potential. Future research directions may include the exploration of novel synthetic routes, structure-activity relationship (SAR) studies, and in vivo efficacy evaluations to further elucidate its pharmacological profile.
In conclusion, 3-methoxypiperidine-3-carboxylic acid hydrochloride (CAS: 2094113-33-2) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its potential in drug discovery underscore the importance of continued research in this area. The integration of advanced synthetic techniques and biological evaluations will be critical in unlocking its full potential for therapeutic use.
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